Cas no 2227753-62-8 (tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate
• CAS No: 2227753-62-8
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 5604057
• PubChem ID: 165832390
• Update Time: 2025-11-01

tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1876703
• tert-butyl N-{2-[(3R)-3-aminobutyl]-4-chlorophenyl}carbamate
• 2227753-62-8
• tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate

• Inchi： 1S/C15H23ClN2O2/c1-10(17)5-6-11-9-12(16)7-8-13(11)18-14(19)20-15(2,3)4/h7-10H,5-6,17H2,1-4H3,(H,18,19)/t10-/m1/s1
• InChI Key： OXTRDQWSJOATQD-SNVBAGLBSA-N
• SMILES： ClC1C=CC(=C(C=1)CC[C@@H](C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate

Introduction to tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate (CAS No. 2227753-62-8)

tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate, identified by its Chemical Abstracts Service number (CAS No. 2227753-62-8), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their stability, reactivity, and biological activity. The structural features of this molecule, particularly the presence of a tert-butyl group, a chlorophenyl ring, and an amine-substituted butyl chain, contribute to its unique chemical properties and potential biological functions.

The tert-butyl group at the carbamate position enhances the lipophilicity of the molecule, making it more soluble in organic solvents and facilitating its absorption in biological systems. This characteristic is particularly valuable in drug design, where optimal solubility is often a critical factor for achieving desired pharmacokinetic profiles. Additionally, the chlorophenyl ring introduces a region of electronic and steric influence that can modulate the reactivity and binding affinity of the compound towards biological targets.

The amine-substituted butyl chain further contributes to the compound's complexity and functionality. Amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, including nucleophilic substitutions and condensations. This makes tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate a promising candidate for further derivatization and optimization in drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets with greater accuracy. Studies have suggested that the chlorophenyl moiety may interact with aromatic residues in protein binding pockets, while the amine group could form hydrogen bonds with polar amino acid side chains or backbone atoms. These interactions are critical for understanding the compound's mechanism of action and for designing more effective derivatives.

In the realm of medicinal chemistry, carbamates have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate aligns well with these therapeutic areas. For instance, modifications to the chlorophenyl ring have been shown to enhance binding affinity to enzymes involved in cancer cell proliferation, while alterations to the amine-substituted butyl chain could improve metabolic stability and reduce off-target effects.

The stereochemistry of this compound, particularly the (3R) configuration, is another important consideration. Chirality plays a crucial role in drug efficacy and safety, as enantiomers can exhibit vastly different biological activities. The specific stereochemical arrangement of tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate may confer unique pharmacological properties that distinguish it from other carbamate derivatives.

Current research in synthetic organic chemistry has focused on developing efficient methods for synthesizing complex carbamate compounds like this one. Transition-metal-catalyzed reactions, asymmetric synthesis techniques, and novel catalytic systems have all been employed to achieve high yields and enantioselectivity. These advancements not only facilitate the production of individual compounds but also enable libraries of derivatives to be generated rapidly for high-throughput screening.

The pharmaceutical industry continues to invest heavily in exploring novel molecular entities such as tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate. By leveraging cutting-edge synthetic methodologies and computational tools, researchers aim to identify lead compounds that can be further optimized into safe and effective therapeutics. The compound's unique structural features make it an attractive starting point for such endeavors.

In conclusion, tert-butyl N-{2-(3R)-3-aminobutyl-4-chlorophenyl}carbamate (CAS No. 2227753-62-8) represents a significant advancement in pharmaceutical chemistry. Its combination of lipophilic substituents, functional groups, and stereochemical purity positions it as a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research progresses, this compound is likely to play an increasingly important role in developing next-generation medications.